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Compound of Interest

Compound Name: 2,3-Dihydroxybenzohydrazide

CAS No.: 39635-18-2

Cat. No.: B3133668

Get Quote

Executive Summary
2,3-Dihydroxybenzohydrazide (2,3-DHBH) is a critical pharmacophore in drug development,

distinguished by its catechol (ortho-dihydroxy) moiety. Unlike its resorcinol-like isomer (2,4-

DHBH), the 2,3-substitution pattern enables unique intramolecular hydrogen bonding and

superior metal chelation capabilities. This guide analyzes its physicochemical properties,

crystallographic data, and performance in antioxidant and antimicrobial applications.[1][2][3]
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Feature 2,3-DHBH (Product)
2,4-DHBH

(Alternative)

Salicylhydrazide

(Base)

Structure
Ortho-dihydroxy

(Catechol)

Meta-dihydroxy

(Resorcinol)
Ortho-monohydroxy

Crystal Habit

Tendency for

hemihydrate

formation;

fibrous/needle packing

Block-like crystals;

forms stable 3D

networks

Prismatic crystals

Melting Point

226–227 °C

(Hemihydrate) / 245–

247 °C (Anhydrous)

~260 °C 147 °C

Chelation Mode
Tridentate potential

(O,O,N)
Bidentate (O,N) Bidentate (O,N)

Antioxidant Activity
High (Catechol redox

cycling)
Moderate Low

Crystallographic & Physical Characterization
Crystal Structure Analysis
While the 2,4- isomer crystallizes readily in the Monoclinic

space group, 2,3-DHBH presents unique crystallographic challenges due to its strong
intramolecular hydrogen bonding between the C2-hydroxyl and the hydrazide carbonyl. This
interaction competes with intermolecular packing, often resulting in the formation of a
hemihydrate (

) under standard conditions.

Key Diffraction Parameters (Experimental & Calculated)
Lattice Stability: The lower melting point of the hemihydrate (226 °C) compared to the

anhydrous form (247 °C) indicates that water molecules disrupt the optimal

-stacking of the benzene rings, creating a metastable phase often encountered during scale-
up.
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Hydrogen Bonding Network:

Intramolecular:

(Stabilizes the planar conformation).

Intermolecular:

(Links molecules into 1D chains).

Spectroscopic Validation (Self-Validating Protocol)
To verify the identity of 2,3-DHBH crystals without immediate access to single-crystal XRD, use

the following NMR/IR signatures.

Technique Diagnostic Signal Structural Assignment

H NMR (DMSO-

)
11.96 ppm (s, 1H)

C2-OH (Strong H-bond

deshielding)

9.38 ppm (s, 1H) C3-OH

10.64, 10.72 ppm Hydrazide -NH-NH2 protons

FT-IR (KBr) 3434 cm
(OH) Broad band (H-bonded)

1636 cm (C=O) Amide I (Lowered by H-

bonding)

Experimental Protocols
Synthesis & Crystallization Workflow
The following protocol minimizes oxidation of the catechol moiety (a common failure point) and

favors the formation of high-purity crystals suitable for powder XRD (PXRD) or biological

assays.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3133668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2,3-Dihydroxybenzoic Acid

Step 1: Esterification
(MeOH + H2SO4, Reflux 6h)

Acid Catalysis

Step 2: Hydrazinolysis
(NH2NH2·H2O, EtOH, Reflux 4h)

Nucleophilic Acyl Substitution

Crude Product
(Precipitate upon cooling)

Precipitation

Step 3: Recrystallization
(Solvent: Ethanol/Water 9:1)

Dissolution & Slow Cooling

Final Product: 2,3-DHBH Crystals
(Needles/Beige Powder)

Filtration & Drying

Click to download full resolution via product page

Figure 1: Optimized synthesis and crystallization workflow for 2,3-dihydroxybenzohydrazide.

[4]

Step-by-Step Methodology
Esterification: Reflux 2,3-dihydroxybenzoic acid (1 eq) in absolute methanol with catalytic

sulfuric acid for 6 hours. Evaporate solvent to yield methyl 2,3-dihydroxybenzoate.
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Hydrazinolysis: Dissolve the ester in ethanol. Add hydrazine hydrate (3 eq) dropwise. Reflux

for 4–6 hours.

Critical Control Point: Maintain an inert atmosphere (

) if possible to prevent oxidation of the 2,3-dihydroxy system to a quinone (which turns the
product dark brown).

Crystallization: The product precipitates as a beige solid. Recrystallize from 9:1

Ethanol:Water.

Note: Pure ethanol yields anhydrous crystals (mp 245–247 °C); aqueous ethanol yields

the hemihydrate (mp 226–227 °C).

Comparative Performance Analysis
Antioxidant Potency (DPPH Assay)
The unique 2,3-catechol structure allows 2,3-DHBH to act as a superior radical scavenger

compared to its isomers.

Compound
IC

(DPPH)
Mechanism

2,3-DHBH
~3.5

g/mL

Fast: Formation of stable o-

quinone via 2e⁻/2H⁺ transfer.

2,4-DHBH
~6.8

g/mL

Slow: Resorcinol moiety lacks

adjacent OH for quinone

stability.

Salicylhydrazide
>50

g/mL

Weak: Single OH cannot

sustain stable radical

delocalization.

Metal Chelation & Stability
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In drug development, hydrazides are often used as ligands. The 2,3-DHBH offers a "hard"

oxygen donor set that is ideal for Fe(III) and Cu(II) binding.

2,3-DHBH Mode: Can bind metals via the hydrazide (O,N) AND the catechol oxygens (O,O),

potentially forming polynuclear complexes.

2,4-DHBH Mode: Binds primarily through the hydrazide; the 4-OH is sterically isolated and

participates only in intermolecular H-bonding, not chelation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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